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Compound of Interest

Compound Name: (R)-BDP9066

Cat. No.: B12423369 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(R)-BDP9066 is a potent and highly selective inhibitor of the myotonic dystrophy-related

Cdc42-binding kinases (MRCK), MRCKα and MRCKβ.[1][2] These kinases play a crucial role in

regulating the actin-myosin cytoskeleton and are implicated in cancer cell motility and invasion.

[2][3] This document provides detailed protocols for an in vitro kinase assay to evaluate the

inhibitory activity of (R)-BDP9066 and similar compounds against MRCK and other kinases.

Data Presentation
The inhibitory activity of (R)-BDP9066 has been quantified against several kinases,

demonstrating its high selectivity for MRCKα and MRCKβ. The following tables summarize the

key in vitro inhibition data.

Table 1: In Vitro Inhibitory Activity of (R)-BDP9066 against Target Kinases
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Kinase Target Parameter Value (nM) Notes

MRCKα Ki 0.0136
In-house

determination

MRCKβ Ki 0.0233
In-house

determination

MRCKβ IC50 64 In SCC12 cells

Data sourced from MedchemExpress.[1][4]

Table 2: Kinase Selectivity Profile of (R)-BDP9066

Kinase Fold Selectivity vs. MRCKβ Reference

ROCK1 >100x [2][3]

ROCK2 >100x [2][3]

(R)-BDP9066 demonstrates over 100-fold greater selectivity for MRCKβ compared to ROCK1

and ROCK2, which are closely related kinases.[2][3]

Signaling Pathway
The MRCK kinases are downstream effectors of the Rho GTPase, Cdc42. They regulate

cellular processes such as cytoskeletal organization and cell motility through the

phosphorylation of substrates like the myosin light chain (MLC).[2][5] Inhibition of MRCK by

(R)-BDP9066 blocks this phosphorylation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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